Cas no 1270458-82-6 (3-5-fluoro-2-(trifluoromethyl)phenylmorpholine)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine
• CAS No: 1270458-82-6
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6148331
• PubChem ID: 165663485
• Update Time: 2025-06-11

3-5-fluoro-2-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine
• 1270458-82-6
• EN300-1930816
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C11H11F4NO/c12-7-1-2-9(11(13,14)15)8(5-7)10-6-17-4-3-16-10/h1-2,5,10,16H,3-4,6H2
• InChI Key： OQLRNESKQMTCRR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1COCCN1)F)(F)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine

3-5-Fluoro-2-(Trifluoromethyl)Phenylmorpholine: A Comprehensive Overview

3-5-fluoro-2-(trifluoromethyl)phenylmorpholine, identified by the CAS number 1270458-82-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a morpholine ring with a fluorinated aromatic substituent. The presence of fluorine atoms and a trifluoromethyl group introduces distinct electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have also explored alternative routes using microwave-assisted chemistry, which has shown promise in accelerating reaction times while maintaining high yields.

In terms of biological activity, 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine has demonstrated potential as a modulator of various enzyme activities. Studies have highlighted its ability to inhibit key enzymes involved in metabolic pathways, making it a candidate for drug development in areas such as diabetes and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on dipeptidyl peptidase IV (DPP-4), a target enzyme for type 2 diabetes treatment.

The fluorinated substituents in the molecule contribute significantly to its pharmacokinetic profile. Fluorine's lipophilic nature enhances the compound's bioavailability, while the trifluoromethyl group provides stability against metabolic degradation. These properties are crucial for developing orally active drugs with prolonged half-lives. Recent research has also focused on optimizing the stereochemistry of the compound to improve its selectivity and reduce off-target effects.

In addition to its pharmacological applications, 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine has found utility in materials science. Its ability to form stable amorphous solids makes it a promising candidate for drug delivery systems, such as nanoparticles and hydrogels. Researchers have explored its use as a building block for constructing advanced materials with tailored mechanical and thermal properties.

The environmental impact of 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine has also been a topic of recent investigations. Studies have assessed its biodegradability under various conditions, revealing that while the compound is persistent in certain environments, it does not exhibit acute toxicity to aquatic organisms at environmentally relevant concentrations. These findings are essential for guiding sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-5-fluoro-2-(trifluoromethyl)phenylmorpholine represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing challenges in medicine, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.